7-(1,3-benzodioxol-5-yl)-2-ethyl-3-(4-fluorophenyl)pyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one

• IUPAC Name: 11-(1,3-benzodioxol-5-yl)-4-ethyl-5-(4-fluorophenyl)-2,3,7,11-tetrazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C24H17FN4O3/c1-2-18-22(14-3-5-15(25)6-4-14)23-26-12-17-19(29(23)27-18)9-10-28(24(17)30)16-7-8-20-21(11-16)32-13-31-20/h3-12H,2,13H2,1H3
• InChI Key: BPCNZJMPVAFULM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C3=C(C=NC2=C1C4=CC=C(C=C4)F)C(=O)N(C=C3)C5=CC6=C(C=C5)OCO6
• Molecular Formula: C24H17FN4O3
• Molecular Weight: 428.4 g/mol

Description

This compound belongs to the class of organic compounds known as benzodioxoles. These are aromatic compounds containing a benzene ring fused to either isomers of dioxole. Dioxole is a five-membered unsaturated ring of two oxygen atoms and three carbon atoms. The compound also contains a pyrazolopyrimidine moiety, which is a polycyclic aromatic compound containing a pyrazole ring fused to a pyrimidine ring.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with multiple ring systems present. The benzodioxole moiety is a fused ring system with a benzene ring attached to a dioxole ring. The pyrazolopyrimidine moiety is also a fused ring system, with a pyrazole ring attached to a pyrimidine ring.

Chemical Reactions Analysis

The chemical reactions of this compound would likely involve the functional groups present in the molecule. For example, the pyrazolopyrimidine moiety could potentially undergo reactions at the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For example, the presence of the benzodioxole and pyrazolopyrimidine moieties could potentially impact the compound’s solubility, stability, and reactivity.

Future Directions

Future research could focus on elucidating the synthesis, properties, and potential applications of this compound. This could include investigating its biological activity, as other pyrazolopyrimidines have shown promise as therapeutic agents.